Cas no 878208-57-2 (1-(6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)carbonylpiperidine)

• Product Name: 1-(6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)carbonylpiperidine
• CAS No: 878208-57-2
• MF: C₁₅H₁₈FNO₂
• MW: 263.307327747345
• CID: 992850
• PubChem ID: 59008170
• Update Time: 2025-04-20

1-(6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)carbonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-[(6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)carbonyl]piperidine
• (6-fluoro-3,4-dihydro-2H-chromen-2-yl)-piperidin-1-ylmethanone
• 6-fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid piperidine amide
• 1-(6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBONYL)PIPERIDINE
• 878208-57-2
• (6-Fluorochroman-2-yl)(piperidin-1-yl)methanone
• DTXSID80730838
• (6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)(piperidin-1-yl)methanone
• SCHEMBL8269287
• starbld0001998
• FT-0668636
• DB-267678
• 1-(6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)carbonylpiperidine

• Inchi： 1S/C15H18FNO2/c16-12-5-7-13-11(10-12)4-6-14(19-13)15(18)17-8-2-1-3-9-17/h5,7,10,14H,1-4,6,8-9H2
• InChI Key： KCQCIGZMHMLFSE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCC(C(N1CCCCC1)=O)O2

Computed Properties

• Exact Mass: 263.13200
• Monoisotopic Mass: 263.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 2.46970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans